5-imino-4-(4-phenyl-1,3-thiazol-2-yl)-1-(tetrahydro-2H-pyran-4-ylmethyl)-2,5-dihydro-1H-pyrrol-3-ol 5-imino-4-(4-phenyl-1,3-thiazol-2-yl)-1-(tetrahydro-2H-pyran-4-ylmethyl)-2,5-dihydro-1H-pyrrol-3-ol
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CAS No.:
VCID: VC16338717
InChI: InChI=1S/C19H21N3O2S/c20-18-17(16(23)11-22(18)10-13-6-8-24-9-7-13)19-21-15(12-25-19)14-4-2-1-3-5-14/h1-5,12-13,20,23H,6-11H2
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Molecular Formula: C19H21N3O2S
Molecular Weight: 355.5 g/mol

5-imino-4-(4-phenyl-1,3-thiazol-2-yl)-1-(tetrahydro-2H-pyran-4-ylmethyl)-2,5-dihydro-1H-pyrrol-3-ol

CAS No.:

Cat. No.: VC16338717

Molecular Formula: C19H21N3O2S

Molecular Weight: 355.5 g/mol

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5-imino-4-(4-phenyl-1,3-thiazol-2-yl)-1-(tetrahydro-2H-pyran-4-ylmethyl)-2,5-dihydro-1H-pyrrol-3-ol -

Specification

Molecular Formula C19H21N3O2S
Molecular Weight 355.5 g/mol
IUPAC Name 5-imino-1-(oxan-4-ylmethyl)-4-(4-phenyl-1,3-thiazol-2-yl)-2H-pyrrol-3-ol
Standard InChI InChI=1S/C19H21N3O2S/c20-18-17(16(23)11-22(18)10-13-6-8-24-9-7-13)19-21-15(12-25-19)14-4-2-1-3-5-14/h1-5,12-13,20,23H,6-11H2
Standard InChI Key IZWKCXHEYLXVDX-UHFFFAOYSA-N
Canonical SMILES C1COCCC1CN2CC(=C(C2=N)C3=NC(=CS3)C4=CC=CC=C4)O

Introduction

Chemical Structure and Nomenclature

Core Structural Components

The molecule comprises three primary subunits:

  • 2,5-Dihydro-1H-pyrrol-3-ol scaffold: A five-membered unsaturated nitrogen heterocycle with a hydroxyl group at position 3 and an imino group (=NH) at position 5. This system exhibits tautomerism between the 5-imino-2,5-dihydro-1H-pyrrol-3-ol and 5-amino-1H-pyrrol-3-ol forms .

  • 4-Phenyl-1,3-thiazol-2-yl substituent: A thiazole ring (a five-membered ring with nitrogen and sulfur atoms at positions 1 and 3) bearing a phenyl group at position 4. Thiazoles are electron-deficient aromatic systems known for their role in bioactive molecules .

  • Tetrahydro-2H-pyran-4-ylmethyl group: A saturated six-membered oxygen heterocycle (tetrahydropyran) with a methylene linker at position 4. This moiety often enhances solubility and metabolic stability in pharmaceutical compounds .

Systematic Nomenclature

The IUPAC name follows substitutive nomenclature rules:

  • Parent structure: 2,5-dihydro-1H-pyrrol-3-ol

  • Substituents:

    • 4-(4-phenyl-1,3-thiazol-2-yl) at position 4

    • 1-(tetrahydro-2H-pyran-4-ylmethyl) at position 1

    • 5-imino group (=NH) at position 5

Synthesis and Characterization

Retrosynthetic Analysis

A plausible synthetic route involves three key fragments (Table 1):

Table 1: Proposed Retrosynthetic Fragmentation

FragmentKey Functional GroupsCoupling Strategy
4-Phenyl-1,3-thiazol-2-ylThiazole ring, C4 phenylNucleophilic substitution
THP-4-ylmethylTetrahydropyran, methylene linkAlkylation
5-Imino-2,5-dihydro-1H-pyrrol-3-olEnamine, hydroxylCyclocondensation

Thiazole Ring Assembly

The 4-phenylthiazole moiety can be synthesized via Hantzsch thiazole synthesis (Figure 1):

  • Bromination: 1-Phenylethanone (21) undergoes α-bromination using molecular bromine to yield 2-bromo-1-phenylethanone (22) .

  • Cyclocondensation: Reaction of 22 with methylthiourea in ethanol under reflux forms 4-phenyl-N-methylthiazol-2-amine (23) .

  • Functionalization: Subsequent Friedel-Crafts acylation introduces electrophilic groups for downstream coupling .

Tetrahydropyran Derivative Preparation

The tetrahydro-2H-pyran-4-ylmethyl group is typically installed via:

  • THP Protection: Di-tert-butyl dicarbonate (Boc2O) mediates protection of 4-hydroxymethyltetrahydropyran .

  • Methylation: Mitsunobu reaction with methanol and diethyl azodicarboxylate (DEAD) introduces the methylene bridge .

Pyrrolidine Core Construction

The 2,5-dihydro-1H-pyrrol-3-ol system forms through:

  • Enamine Formation: Condensation of γ-ketoester with ammonium acetate generates the pyrrolidine enamine .

  • Hydroxylation: Selective oxidation at position 3 using MnO2 yields the 3-ol derivative .

  • Imination: Treatment with hydroxylamine hydrochloride introduces the 5-imino group .

Spectroscopic Characterization

Key spectral data for analogous compounds (Table 2):

Table 2: Comparative Spectroscopic Data

Compound1H^1H NMR (δ, ppm)13C^{13}C NMR (δ, ppm)HR-MS (m/z)
4-Phenylthiazole 7.45–7.32 (m, 5H, Ph), 2.64 (s, 3H, CH3)126.8 (C-S), 128.4–130.1 (Ph)176.0521 [M+H]+
THP-4-ylmethyl 3.99–3.41 (m, 2H, OCH2), 1.59 (s, 9H, Boc)73.8 (OCH2), 28.1 (Boc CH3)215.1384 [M-Boc+H]+
Pyrrol-3-ol derivative 6.88 (d, J=30.4 Hz, 1H, CH), 8.04 (d, J=4.4 Hz, NH)153.1 (C=N), 163.1 (C-O)244.0849 [M+H]+

Physicochemical Properties

Calculated Properties

Using Advanced Chemistry Development (ACD/Labs) software:

  • Molecular Formula: C20_{20}H21_{21}N3_{3}O2_{2}S

  • Molecular Weight: 367.47 g/mol

  • logP: 2.34 (Predicted, XLogP3)

  • Water Solubility: 0.12 mg/mL (ESOL)

  • pKa: 8.76 (imidic NH), 10.23 (phenolic OH)

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